N-(2-methylpiperidin-3-yl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(2-methylpiperidin-3-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H18N2O2/c1-10-12(6-4-8-16-10)17-15(18)14-9-11-5-2-3-7-13(11)19-14/h2-3,5,7,9-10,12,16H,4,6,8H2,1H3,(H,17,18)
• InChI Key: HVQCWJZNKGQGOV-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCCN1)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

N-(2-methylpiperidin-3-yl)-1-benzofuran-2-carboxamide, also known as MPBC, is a chemical compound that has been extensively studied for its potential use in scientific research. MPBC belongs to the class of benzofuran derivatives and is known to have a variety of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2-methylpiperidin-3-yl)-1-benzofuran-2-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and gamma-aminobutyric acid (GABA). This compound has also been shown to have an affinity for the sigma-1 receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood, motivation, and reward. This compound has also been shown to have anxiolytic effects, reducing anxiety and stress levels in animal models.

Advantages and Limitations for Lab Experiments

N-(2-methylpiperidin-3-yl)-1-benzofuran-2-carboxamide has several advantages for use in lab experiments. It is a highly selective compound that can be used to study specific biological pathways and mechanisms. This compound is also relatively stable and can be easily synthesized in large quantities. However, one limitation of this compound is that it has low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-methylpiperidin-3-yl)-1-benzofuran-2-carboxamide. One area of interest is the potential therapeutic applications of this compound in the treatment of neurological disorders such as Parkinson's disease. Another area of research is the development of more potent and selective derivatives of this compound that can be used to study specific biological pathways and mechanisms. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.

Synthesis Methods

The synthesis of N-(2-methylpiperidin-3-yl)-1-benzofuran-2-carboxamide involves the reaction between 2-benzofuran carboxylic acid and 2-methylpiperidine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(2-methylpiperidin-3-yl)-1-benzofuran-2-carboxamide has been extensively studied for its potential use in scientific research. It has been found to have a variety of biological activities, including anticonvulsant, analgesic, and anxiolytic effects. This compound has also been shown to have potential therapeutic applications in the treatment of Parkinson's disease and other neurological disorders.